2-{[3-(acetylamino)benzoyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[3-(acetylamino)benzoyl]amino}benzoic acid, also known as N-(3-acetamidobenzoyl)-anthranilic acid (NAAA), is a chemical compound that has recently gained attention in the scientific community due to its potential therapeutic applications. NAAA is a derivative of anthranilic acid, an important intermediate in the biosynthesis of tryptophan, and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
NAAA works by inhibiting the FAAH enzyme, which is responsible for breaking down endocannabinoids such as anandamide. Anandamide is a neurotransmitter that is involved in pain perception and inflammation. By inhibiting FAAH, NAAA increases the levels of anandamide in the body, which can lead to pain relief and anti-inflammatory effects.
Biochemical and Physiological Effects
NAAA has been found to have a variety of biochemical and physiological effects, particularly in the field of pain management. Studies have shown that NAAA can reduce pain and inflammation, and may also have neuroprotective effects. NAAA has also been found to have potential applications in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
One advantage of using NAAA in lab experiments is that it is a relatively simple compound to synthesize. Additionally, NAAA has been found to have a high degree of selectivity for FAAH, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of using NAAA in lab experiments is that it has limited solubility in water, which can make it difficult to work with.
Future Directions
There are several potential future directions for research on NAAA. One area of interest is the development of NAAA-based therapeutics for pain management. Another area of interest is the study of NAAA's effects on the endocannabinoid system and its potential applications in the treatment of anxiety and depression. Additionally, further research is needed to fully understand the biochemical and physiological effects of NAAA, as well as its limitations and potential side effects.
Synthesis Methods
NAAA can be synthesized through a multistep process starting from anthranilic acid and 3-nitrobenzoyl chloride. The first step involves the conversion of anthranilic acid to its methyl ester, followed by the reaction of the ester with 3-nitrobenzoyl chloride in the presence of a base. The resulting product is then hydrolyzed to yield NAAA.
Scientific Research Applications
NAAA has been found to have a variety of potential therapeutic applications, particularly in the field of pain management. Studies have shown that NAAA is an endogenous inhibitor of the fatty acid amide hydrolase (FAAH) enzyme, which is responsible for the degradation of endocannabinoids such as anandamide. By inhibiting FAAH, NAAA increases the levels of anandamide in the body, which can lead to pain relief and anti-inflammatory effects.
properties
IUPAC Name |
2-[(3-acetamidobenzoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c1-10(19)17-12-6-4-5-11(9-12)15(20)18-14-8-3-2-7-13(14)16(21)22/h2-9H,1H3,(H,17,19)(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWHMESQWYWPJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.